Cas no 130342-99-3 (2-(Pyridin-3-yl)azepane)

2-(Pyridin-3-yl)azepane is a heterocyclic compound featuring a pyridine ring fused to an azepane moiety, offering a versatile scaffold for pharmaceutical and chemical research. Its unique structure combines the electron-rich pyridine group with the flexible seven-membered azepane ring, making it a valuable intermediate in medicinal chemistry, particularly for the development of bioactive molecules. The compound’s balanced lipophilicity and basicity enhance its potential as a building block for drug discovery, especially in targeting central nervous system (CNS) and receptor-modulating applications. Its stability and synthetic adaptability further support its utility in constructing complex molecular architectures for therapeutic and catalytic studies.

2-(Pyridin-3-yl)azepane structure

Product Name:2-(Pyridin-3-yl)azepane

CAS No:130342-99-3

MF:C₁₁H₁₆N₂

MW:176.258142471313

MDL:MFCD02663702

CID:102672

PubChem ID:4400213

Update Time:2025-05-28

2-(Pyridin-3-yl)azepane Chemical and Physical Properties

Names and Identifiers

- 2-(Pyridin-3-yl)azepane
- 1H-Azepine,hexahydro-2-(3-pyridinyl)-
- 2-pyridin-3-ylazepane
- 2-PYRIDIN-3-YL-AZEPANE
- 2-(3-pyridyl)-1-azacycloheptane
- SCHEMBL6801148
- 130342-99-3
- AKOS005257211
- MS-20183
- EN300-6286159
- DTXSID90402857
- MFCD02663702
- MDL： MFCD02663702
- Inchi： 1S/C11H16N2/c1-2-6-11(13-8-3-1)10-5-4-7-12-9-10/h4-5,7,9,11,13H,1-3,6,8H2
- InChI Key： BELIZRHOJQZKIU-UHFFFAOYSA-N
- SMILES： N1CCCCCC1C1C=NC=CC=1

Computed Properties

Exact Mass: 176.13148
Monoisotopic Mass: 176.131
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 147
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 24.9A^2

Experimental Properties

PSA: 24.92

2-(Pyridin-3-yl)azepane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB424477-1 g	2-(Pyridin-3-yl)azepane	130342-99-3		1g	€542.30	2023-06-16
abcr	AB424477-5 g	2-(Pyridin-3-yl)azepane	130342-99-3		5g	€947.00	2023-06-16
abcr	AB424477-10 g	2-(Pyridin-3-yl)azepane	130342-99-3		10g	€1330.40	2023-06-16
Chemenu	CM293157-50mg	2-(Pyridin-3-yl)azepane	130342-99-3	95%	50mg	$334	2024-08-02
Chemenu	CM293157-500mg	2-(Pyridin-3-yl)azepane	130342-99-3	95%	500mg	$894	2024-08-02
TRC	P992968-5mg	2-(pyridin-3-yl)azepane	130342-99-3		5mg	$ 50.00	2022-06-03
TRC	P992968-10mg	2-(pyridin-3-yl)azepane	130342-99-3		10mg	$ 65.00	2022-06-03
TRC	P992968-50mg	2-(pyridin-3-yl)azepane	130342-99-3		50mg	$ 160.00	2022-06-03
abcr	AB424477-1g	2-(Pyridin-3-yl)azepane; .	130342-99-3		1g	€542.30	2025-04-21
abcr	AB424477-5g	2-(Pyridin-3-yl)azepane; .	130342-99-3		5g	€947.00	2025-04-21